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Compound of Interest

Methyl 2-cyclohexyl-2-
Compound Name:
hydroxyacetate
CAS No.: 99183-16-1
Cat. No.: B494517
\ J

Prepared for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Methyl 2-cyclohexyl-2-
hydroxyacetate, a valuable intermediate in organic synthesis. The document elucidates its
fundamental chemical and physical properties, including its molecular formula and weight. A
detailed, step-by-step synthesis protocol is presented, offering insights into the experimental
choices and reaction mechanisms. This guide is intended to serve as a critical resource for
researchers and professionals engaged in synthetic chemistry and drug development,
providing the necessary data and methodologies to effectively utilize this compound in their
work.

Introduction

Methyl 2-cyclohexyl-2-hydroxyacetate is an organic compound of significant interest in the
field of synthetic chemistry. Its bifunctional nature, possessing both a hydroxyl and an ester
group, makes it a versatile building block for the synthesis of more complex molecules. The
presence of the cyclohexyl moiety also imparts specific steric and electronic properties that can
be exploited in various chemical transformations. This guide aims to provide a detailed
technical resource for the scientific community, covering the essential aspects of this
compound from its basic molecular characteristics to its practical synthesis.
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Physicochemical Properties

A thorough understanding of a compound's physicochemical properties is paramount for its
successful application in research and development. This section outlines the key identifiers
and properties of Methyl 2-cyclohexyl-2-hydroxyacetate.

Property Value Source
Molecular Formula C9H1603 [1112]
Molecular Weight 172.22 g/mol [1][2]
IUPAC Name methyl 2-(2- [1]

hydroxycyclohexyl)acetate

CAS Number 99183-16-1 [2]13]

These fundamental properties are the cornerstone for any experimental design or theoretical
modeling involving Methyl 2-cyclohexyl-2-hydroxyacetate.

Synthesis of Methyl 2-cyclohexyl-2-hydroxyacetate

The synthesis of Methyl 2-cyclohexyl-2-hydroxyacetate can be efficiently achieved through
the catalytic hydrogenation of its corresponding a-keto ester, Methyl 2-cyclohexyl-2-oxoacetate.
This chemoselective reaction is a robust and reliable method for producing the target
compound in high yields.

Reaction Scheme

The overall transformation involves the reduction of a ketone to a secondary alcohol, as
depicted in the following diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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